Cas no 2680544-87-8 (2-{(benzyloxy)carbonylamino}-3,3-difluoro-4-methylpentanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3,3-difluoro-4-methylpentanoic acid
• CAS No: 2680544-87-8
• MF: C₁₄H₁₇F₂NO₄
• MW: 301.285891294479
• CID: 5631328
• PubChem ID: 165942188
• Update Time: 2025-05-23

2-{(benzyloxy)carbonylamino}-3,3-difluoro-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28290472
• 2-{[(benzyloxy)carbonyl]amino}-3,3-difluoro-4-methylpentanoic acid
• 2680544-87-8
• 2-{(benzyloxy)carbonylamino}-3,3-difluoro-4-methylpentanoic acid

• Inchi： 1S/C14H17F2NO4/c1-9(2)14(15,16)11(12(18)19)17-13(20)21-8-10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3,(H,17,20)(H,18,19)
• InChI Key： ATEZQGZTCHSNCD-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)NC(=O)OCC1C=CC=CC=1)(C(C)C)F

Computed Properties

• Exact Mass: 301.11256435g/mol
• Monoisotopic Mass: 301.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3,3-difluoro-4-methylpentanoic acid

2-{(Benzyloxy)carbonylamino}-3,3-difluoro-4-methylpentanoic Acid: A Comprehensive Overview

The compound 2-{(benzyloxy)carbonylamino}-3,3-difluoro-4-methylpentanoic acid, with the CAS number 2680544-87-8, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyloxy carbonyl amino group attached to a pentanoic acid backbone with specific fluorine and methyl substituents. The presence of these functional groups and substituents imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of fluorinated pharmaceuticals. The fluorine atoms at the 3-position of the pentanoic acid backbone contribute to enhanced lipophilicity and metabolic stability, which are critical attributes for drug candidates. Additionally, the benzyloxy carbonyl amino group serves as a versatile protecting group, enabling precise control over reactivity during synthesis. This feature has been exploited in various peptide synthesis strategies, where the compound acts as an intermediate in constructing complex bioactive molecules.

The synthesis of 2-{(benzyloxy)carbonylamino}-3,3-difluoro-4-methylpentanoic acid involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. Researchers have employed asymmetric catalysis to achieve high enantioselectivity in key steps, ensuring the production of enantiopure compounds. Such advancements have not only improved the efficiency of synthesis but also opened avenues for exploring stereochemical effects in biological systems.

In terms of applications, this compound has shown promise in several areas. In the realm of pharmacology, it has been investigated as a potential lead compound for treating conditions such as inflammation and neurodegenerative diseases. Its ability to modulate specific cellular pathways makes it a valuable tool in drug design. Furthermore, its unique chemical properties have led to its consideration in materials science, particularly in the development of advanced polymers and coatings with tailored mechanical and thermal properties.

The integration of computational chemistry techniques has significantly enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling studies have provided insights into its docking interactions with target proteins, revealing potential binding modes that could be exploited for therapeutic intervention. These findings underscore the importance of interdisciplinary approaches in advancing our knowledge of complex organic molecules like 2-{(benzyloxy)carbonylamino}-3,3-difluoro-4-methylpentanoic acid.

In conclusion, 2-{(benzyloxy)carbonylamino}-3,3-difluoro-4-methylpentanoic acid represents a fascinating example of how structural complexity can translate into functional diversity. With ongoing research uncovering new aspects of its chemistry and biology, this compound continues to be a focal point for innovation across multiple scientific disciplines. Its role as both a synthetic intermediate and a potential therapeutic agent positions it as a key player in the future of chemical research and development.